(S)-2-Amino-2,4-dimethylpentan-1-ol

• IUPAC Name: (2S)-2-amino-2,4-dimethylpentan-1-ol
• InChI: InChI=1S/C7H17NO/c1-6(2)4-7(3,8)5-9/h6,9H,4-5,8H2,1-3H3/t7-/m0/s1
• InChI Key: YEMAIZYKPDFKNU-ZETCQYMHSA-N
• Canonical SMILES: CC(C)CC(C)(CO)N
• Isomeric SMILES: CC(C)C[C@@](C)(CO)N
• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions and processes used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. It also includes understanding the compound’s reactivity, stability, and flammability.

Scientific Research Applications

Conformational Analysis

• Crystal Structure Studies : The compound has been analyzed for its crystal structures, showing significant features in its conformation. This includes studies on derivatives like 2-amino-N-(dimethylphenoxyethyl)propan-1-ol, which have been characterized by X-ray diffraction analysis, revealing diverse crystallization patterns and hydrogen-bonded structures (Nitek et al., 2020).

Medicinal Chemistry

• Cardioselectivity of Beta-Adrenoceptor Blocking Agents : Research has been conducted on derivatives of 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols, which includes compounds related to (S)-2-Amino-2,4-dimethylpentan-1-ol. These compounds have been synthesized and tested for their affinity to beta 1- and beta-2-adrenoceptors, indicating potential in the development of cardioselective drugs (Rzeszotarski et al., 1979).

Astrobiology

• Studies in Meteoritic Amino Acids : Research into the stereochemistry of amino acids found in meteorites, including compounds like 2-amino-2,3-dimethylpentanoic acid, offers insights into prebiotic chemistry and astrobiology. This has implications for understanding the asymmetry in organic chemistry and the origin of life (Cronin & Pizzarello, 1997).

Mechanism of Action

This is particularly relevant for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes toxicity, flammability, reactivity, and environmental impact.

Future Directions

This involves predicting or suggesting areas of future research or applications of the compound. It could be based on its properties, its mechanism of action, or gaps in the current understanding of the compound.